molecular formula C23H20N4O4S2 B2995078 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 687567-79-9

2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

Cat. No.: B2995078
CAS No.: 687567-79-9
M. Wt: 480.56
InChI Key: WHQOODIROBFSRS-UHFFFAOYSA-N
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Description

The compound 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one (hereafter referred to as the target compound) is a heterocyclic molecule featuring a thieno[3,2-d]pyrimidin-4(3H)-one core. Key structural elements include:

  • A 4-nitrophenyl group at position 3, contributing electron-withdrawing properties.

This scaffold is structurally analogous to bioactive thienopyrimidinone derivatives, which are widely explored for anticancer, antimicrobial, and anti-inflammatory activities due to their ability to modulate enzyme targets like kinases and HDACs .

Properties

IUPAC Name

2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N4O4S2/c28-20(25-12-3-5-15-4-1-2-6-19(15)25)14-33-23-24-18-11-13-32-21(18)22(29)26(23)16-7-9-17(10-8-16)27(30)31/h1-2,4,6-10H,3,5,11-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WHQOODIROBFSRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)[N+](=O)[O-])SCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

480.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a complex organic molecule with potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features several notable structural components:

  • Dihydroquinoline Core : This moiety is associated with various pharmacological activities, including antimicrobial and anticancer properties.
  • Thioether Linkage : Enhances solubility and bioavailability.
  • Nitrophenyl Group : Often linked to increased biological activity due to electron-withdrawing effects.

Molecular Characteristics

PropertyValue
Molecular FormulaC18H18N4O3S
Molecular Weight366.42 g/mol
IUPAC Name2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

Biological Activity

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

Studies have shown that compounds with similar structures possess significant antimicrobial properties. For instance, derivatives of thieno[3,2-d]pyrimidine have demonstrated effectiveness against various bacterial strains. The thioether and quinoline components are believed to contribute to this activity by disrupting microbial cell functions.

Anticancer Potential

The compound's ability to inhibit cancer cell proliferation has been investigated. In vitro studies suggest that it may induce apoptosis in cancer cell lines through mechanisms involving the modulation of apoptotic pathways and inhibition of specific kinases associated with cancer progression.

The proposed mechanisms include:

  • Enzyme Inhibition : The compound may inhibit key enzymes involved in tumor growth and metastasis.
  • Receptor Interaction : Binding to specific receptors can alter signaling pathways that promote cell survival and proliferation.

Case Studies and Research Findings

  • Anticancer Activity Study : A study evaluated the effects of a similar thieno[3,2-d]pyrimidine derivative on human breast cancer cells (T47D). The compound showed an IC50 value of 27.3 μM, indicating promising anticancer activity .
  • Antimicrobial Efficacy : Research on related compounds revealed good antibacterial activity against pathogenic bacteria, suggesting that the thioether linkage enhances the overall efficacy .

Comparison with Similar Compounds

Structural Similarity Analysis

Structural analogs of the target compound share the thieno[3,2-d]pyrimidin-4(3H)-one core but differ in substituent groups. Key analogs include:

Table 1: Structural and Molecular Comparison
Compound R1 (Position 3) R2 (Position 2) Molecular Formula Molecular Weight Key Properties Reference
Target Compound 4-Nitrophenyl 3,4-Dihydroquinolinyl-oxoethyl C24H22N4O4S2 502.58 Not reported -
Compound A 3,5-Dimethylphenyl 3,4-Dihydroquinolinyl-oxoethyl C25H25N3O2S2 463.6 Hydrophobic substituents
Compound B 4-Trifluoromethoxyphenyl 4-Chlorophenyl-oxoethyl C21H14ClF3N2O3S2 498.9 Electron-deficient groups
Compound C 4-Nitrophenyl 4-Methylbenzyl-thio C20H17N3O3S2 435.5 Melting point: 223–225°C
Compound D Allyl Morpholinyl-oxoethyl C17H21N3O3S2 379.5 Polar morpholine group
Key Observations:
  • Hydrophobicity: The dihydroquinolinyl group in the target compound and Compound A increases hydrophobicity, which may improve membrane permeability compared to morpholine-containing analogs (Compound D) .
  • Synthetic Accessibility : The target compound’s synthesis likely parallels methods for Compound C, involving reflux with DMF and KOH, yielding ~88% under optimized conditions .

Computational Similarity Metrics

Using Tanimoto coefficients (Morgan fingerprints), structural similarity was quantified:

  • Compound A: High similarity (Tanimoto > 0.7) due to shared dihydroquinolinyl and core structure.
  • Compound B : Moderate similarity (Tanimoto ~0.5–0.6) owing to divergent R1/R2 groups .
  • Compound C: Lower similarity (Tanimoto ~0.4) due to absence of the dihydroquinolinyl moiety.

These metrics align with evidence that minor substituent changes significantly impact bioactivity and binding .

Physicochemical and Pharmacokinetic Properties

  • Melting Points : Compound C’s melting point (223–225°C) suggests high crystallinity, a trait likely shared by the target compound due to its nitro group .
  • Solubility: The nitro and dihydroquinolinyl groups may reduce aqueous solubility compared to morpholine derivatives (Compound D) .

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